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Compound of Interest

Compound Name: Ceramide 1
CAS No.: 179186-46-0
Cat. No.: B8348508
Get Quote
. J

Executive Summary & Molecule Profile

The Challenge: Ceramide EOS (Ceramide 1) is structurally unigue among sphingolipids.
Unlike shorter-chain ceramides (e.g., NP, AP), EOS contains an ultra-long-chain fatty acid
(C30-C32) esterified to an omega-hydroxy fatty acid. The Consequence: This structure confers
an exceptionally high melting point (~90-100°C) and a strong drive toward crystallinity. In
agueous environments, it does not dissolve; it aggregates. In oil phases, it frequently
recrystallizes upon cooling, leading to "grainy" textures and bioavailability failure.

This guide provides the protocols to overcome these thermodynamic barriers using Lamellar
Liquid Crystal (LLC) technology and Nano-encapsulation.

Solubilization Dynamics

Before attempting formulation, you must select the correct carrier system. Water is not a
solvent for Ceramide EOS,; it is an anti-solvent.

Solvent Compatibility Matrix
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Data based on saturation at 85°C followed by cooling to 25°C.

Solvent Class Specific Examples Solubility Rating Technical Note

Branched chains
_ Isostearyl Isostearate, _ , _
Polar Oils (Esters) High (Recommended)  disrupt Ceramide EOS
Octyldodecanol ]
crystal packing.

Good co-solvents to
Ethoxydiglycol, ) reduce interfacial
Glycols Medium ]
Pentylene Glycol tension, but cannot

hold EOS alone.

Poor polarity match;
Hydrocarbons Mineral Oil, Squalane Low leads to rapid

precipitation.

o Requires surfactant
Deionized Water, o
Water None mediation
Buffers ) )
(micelles/liposomes).

Core Protocols

Protocol A: The "High-Shear Lamellar Integration™
Method

Objective: Create a biomimetic emulsion where Ceramide EOS is stabilized within a liquid
crystal lattice, preventing recrystallization.

The Mechanism: Ceramide EOS works synergistically with Cholesterol and Free Fatty Acids
(Behenic/Stearic). This "Golden Ratio" (often 3:1:1 or 1:1:1) creates a eutectic mixture that
lowers the melting point and stabilizes the lamellar phase.

Step-by-Step Workflow
e The Lipid Melt (Phase A):

o Combine Ceramide EOS, Cholesterol, and Fatty Acids (Behenic Acid recommended) in a
beaker.
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o Add high-polarity ester oil (e.g., Isostearyl Isostearate).

o CRITICAL: Heat to 95°C. You must exceed the melting point of Ceramide EOS. Ensure
the solution is perfectly clear before proceeding.

e The Aqueous Phase (Phase B):

o Mix water, humectants (Glycerin), and a lamellar-promoting emulsifier (e.g., Cetearyl
Glucoside or Hydrogenated Lecithin).

o Heat to 85°C.
» Emulsification:
o Slowly add Phase A to Phase B while homogenizing at high shear (3000-5000 RPM).
o Maintain temperature at 85°C for 5 minutes.
» Controlled Cooling (The Danger Zone):
o Switch to low-shear mixing (paddle stirrer).
o Cool gradually (1°C per minute) to 50°C.

o Why? Rapid cooling "shocks" the lipids into separate crystals. Slow cooling allows them to
align into the flexible liquid crystal sheets.

Visualization: Lamellar Liquid Crystal Formation
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Caption: The thermodynamic pathway from crystalline raw material to stable liquid crystal
structure. Note the critical divergence at the cooling stage.

Protocol B: Thin-Film Hydration for Liposomes (Lab
Scale)

Objective: Encapsulate Ceramide EOS in a phospholipid bilayer for maximum aqueous

dispersion.
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The Mechanism: Organic solvents are used to molecularly mix the lipids, then removed to form
a film.[1] Hydration above the phase transition temperature (

) forces the film to swell and self-assemble into vesicles.

Step-by-Step Workflow

¢ Solvent Dissolution:

o Dissolve Ceramide EOS and Phosphatidylcholine (PC) in a Chloroform:Methanol (2:1 v/v)
mixture.

o Note: If EOS does not dissolve, warm the solvent mixture to 40°C.
e Film Formation:
o Use a Rotary Evaporator (Rotavap) under vacuum at 45°C.
o Rotate until a thin, dry, translucent film coats the bottom of the flask.
o Keep under vacuum overnight to remove trace solvents.[1]
o Hydration (Critical Step):
o Add PBS (Phosphate Buffered Saline) pre-heated to 85°C.

o Why 85°C? You must hydrate above the transition temperature of the lipid mix.[1] If you
hydrate cold, the Ceramide EOS will just flake off the glass.

e Sizing:
o Vortex vigorously for 10 minutes.

o Sonicate (Probe Sonicator) or Extrude (through 100nm polycarbonate filter) while keeping
the sample warm (>60°C).

Visualization: Liposome Assembly
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Caption: Workflow for converting hydrophobic Ceramide EOS into water-dispersible liposomal

vesicles.

Troubleshooting Matrix (FAQ)

Symptom

Probable Cause

Corrective Action

Visible white crystals after 24

hours

Cooling was too rapid
(Thermal Shock).

Re-heat to 90°C and use a
programmed cooling ramp

(sweep) of 1°C/min.

Formulation is cloudy/opaque

immediately

Oil phase polarity is too low

(Hydrocarbon dominant).

Replace mineral oils with
branched esters (e.g.,
Isostearyl Isostearate) or

increase Cholesterol content.

Lipid film flakes off instead of

hydrating

Hydration temperature <

of Ceramide EOS.

Ensure hydration buffer is
>85°C. The water must be hot
enough to "melt" the film into

vesicles.

Gelling / Solidification of

Emulsion

Formation of rigid "Gel Phase"

rather than "Liquid Crystal".

Add a co-emulsifier with a
bulky headgroup or increase
the oil phase ratio slightly to
disrupt rigid packing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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